![molecular formula C15H12BrN3O3 B4399447 2-(4-bromophenoxy)-N-(2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)acetamide](/img/structure/B4399447.png)
2-(4-bromophenoxy)-N-(2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)acetamide
Overview
Description
2-(4-bromophenoxy)-N-(2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as BPA and belongs to the class of benzimidazole derivatives.
Mechanism of Action
The mechanism of action of 2-(4-bromophenoxy)-N-(2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)acetamide is not fully understood. However, studies have suggested that the compound may act by inhibiting the activity of certain enzymes or proteins involved in cancer cell proliferation, inflammation, and microbial infections.
Biochemical and Physiological Effects
Studies have shown that this compound exhibits significant biochemical and physiological effects. The compound has been shown to induce apoptosis (programmed cell death) in cancer cells, reduce inflammation, and inhibit the growth of microbial pathogens. Additionally, the compound has been shown to have minimal toxicity in normal cells, making it a promising candidate for further development.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(4-bromophenoxy)-N-(2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)acetamide in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one limitation is that the compound is relatively expensive and may not be easily accessible to researchers with limited funding.
Future Directions
There are several future directions for the research of 2-(4-bromophenoxy)-N-(2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)acetamide. One potential direction is the development of new derivatives of the compound with improved efficacy and reduced toxicity. Another direction is the investigation of the compound's potential use in combination with other drugs or therapies for enhanced treatment outcomes. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential applications in various scientific research fields.
Conclusion
In conclusion, this compound is a promising compound with potential applications in cancer treatment, inflammation reduction, and microbial infection inhibition. Its high purity and stability make it a valuable tool for scientific research, although its relatively high cost may limit accessibility. Further research is needed to fully understand the compound's mechanism of action and potential applications in various scientific research fields.
Scientific Research Applications
2-(4-bromophenoxy)-N-(2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)acetamide has been extensively studied for its potential applications in various scientific research fields. The compound has shown promising results in the treatment of cancer, inflammation, and microbial infections. It has also been studied for its potential use as a fluorescent probe for imaging purposes.
properties
IUPAC Name |
2-(4-bromophenoxy)-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12BrN3O3/c16-9-1-4-11(5-2-9)22-8-14(20)17-10-3-6-12-13(7-10)19-15(21)18-12/h1-7H,8H2,(H,17,20)(H2,18,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYLXMYCPOAFIIV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1OCC(=O)NC2=CC3=C(C=C2)NC(=O)N3)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12BrN3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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